N-(4-(N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)sulfamoyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C16H14F2N6O3S and its molecular weight is 408.38. The purity is usually 95%.
BenchChem offers high-quality N-(4-(N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)sulfamoyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)sulfamoyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Blatter Radicals : Researchers have investigated the effects of difluorophenyl substituents on the structural, redox, and magnetic properties of Blatter radicals . These radicals, specifically 1-(3,4-difluorophenyl)-1H-tetrazol-5-yl and 1-(2,4-difluorophenyl)-3-phenyl-1,4-dihydrobenzo[e][1,2,4]triazin-4-yl, were synthesized and characterized.
- Electrochemical Behavior : Cyclic voltammetry revealed that both radicals undergo reversible oxidation and reduction processes. Their electrochemical parameters were determined .
- Crystal Structures : Single-crystal X-ray diffraction confirmed the structure of these paramagnets. Different 1D chains of alternating radicals were identified .
- Antiferromagnetic Interactions : Magnetic susceptibility measurements indicated strong antiferromagnetic interactions in the crystals of these radicals .
- While specific studies on this compound are limited, related pyrazoline derivatives have been investigated for their biological activities. For instance, a newly synthesized pyrazoline derivative with a similar structure showed neurotoxic potential and affected acetylcholinesterase (AchE) activity in the brain .
Catalysis and Free Radicals
Biological Activities
Chemical Synthesis and Characterization
properties
IUPAC Name |
N-[4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methylsulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N6O3S/c1-10(25)20-11-2-5-13(6-3-11)28(26,27)19-9-16-21-22-23-24(16)12-4-7-14(17)15(18)8-12/h2-8,19H,9H2,1H3,(H,20,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUJOAUHKZHFQGH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N6O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)sulfamoyl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.